Cas no 1214362-12-5 (3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid)

• Product Name: 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid
• CAS No: 1214362-12-5
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• CID: 5000214
• Update Time: 2025-10-23

3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-6-hydroxybiphenyl-3-carboxylic acid
• 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid

• Inchi： 1S/C13H9FO3/c14-10-3-1-2-8(6-10)11-7-9(13(16)17)4-5-12(11)15/h1-7,15H,(H,16,17)
• InChI Key： UEIJQYCMCJMGSR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(=CC=C(C(=O)O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Additional information on 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid

Recent Advances in the Application of 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid (CAS: 1214362-12-5) in Chemical Biology and Pharmaceutical Research

The compound 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid (CAS: 1214362-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique fluorinated and hydroxylated structure, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical assays. The presence of both fluorine and hydroxyl groups in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have explored the synthetic pathways and optimization strategies for 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid. Researchers have reported efficient synthetic routes involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. These advancements have enabled the large-scale production of the compound with high purity and yield, facilitating its broader application in research and development.

In the context of drug discovery, 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid has been investigated as a key intermediate in the synthesis of bioactive molecules. Its structural features allow for facile derivatization, enabling the creation of diverse compound libraries for high-throughput screening. Recent publications highlight its role in the development of enzyme inhibitors, particularly targeting kinases and proteases, which are critical in various disease pathways.

Furthermore, the compound has shown potential in the design of fluorescent probes and imaging agents. The incorporation of fluorine atoms enhances the stability and bioavailability of these probes, making them suitable for in vivo applications. Studies have demonstrated the utility of 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid-based probes in visualizing cellular processes and detecting biomarkers in complex biological systems.

In addition to its applications in medicinal chemistry, 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid has been employed in material science. Its ability to form stable complexes with metal ions has been leveraged in the development of advanced materials with tailored properties. Recent research has explored its use in the fabrication of sensors and catalysts, highlighting its versatility beyond traditional pharmaceutical applications.

The safety and toxicological profile of 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid have also been subjects of recent investigations. Preliminary studies indicate that the compound exhibits low toxicity and favorable pharmacokinetic properties, supporting its potential for clinical translation. However, further in-depth studies are required to fully elucidate its long-term effects and metabolic pathways.

In conclusion, 3'-Fluoro-6-hydroxybiphenyl-3-carboxylic acid (CAS: 1214362-12-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features, coupled with its broad applicability, make it a promising candidate for future innovations in drug discovery, imaging, and material science. Continued research efforts are expected to uncover new opportunities and expand its utility in addressing unmet medical and scientific challenges.